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Introduction
Triclopyricarb is a strobilurin fungicide characterized by a unique molecular structure that

incorporates a trichloropyridinyl moiety and a carbamate group. As with many agrochemicals,

understanding its environmental fate is crucial for assessing its ecological impact. Photolytic

degradation, the breakdown of molecules by light, is a primary abiotic degradation pathway for

many pesticides in aqueous environments and on surfaces. This technical guide provides a

comprehensive overview of the potential photolytic degradation pathways of triclopyricarb,

drawing upon data from structurally related strobilurin fungicides and carbamate pesticides to

infer its behavior under photolytic conditions. The guide details putative degradation

mechanisms, summarizes relevant quantitative data from analogous compounds, outlines

experimental protocols for studying photolysis, and describes analytical techniques for

identifying degradation products.

Proposed Photolytic Degradation Pathways of
Triclopyricarb
In the absence of direct experimental data for triclopyricarb, its photolytic degradation

pathways can be postulated based on the known photochemistry of its core structural

components: the strobilurin group and the N-phenyl carbamate moiety. Strobilurin fungicides

are known to undergo photoisomerization, hydrolysis, hydroxylation, and ether cleavage.[1][2]
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Carbamate pesticides, on the other hand, commonly degrade through the formation of

corresponding phenols and photo-Fries rearrangements.[3]

The proposed primary photolytic degradation pathways for triclopyricarb are:

Photoisomerization: The E/Z configuration of the oxime ether bond in the strobilurin moiety is

susceptible to photoisomerization, a common reaction for this class of fungicides.[2][4]

Ether Bond Cleavage: The ether linkage between the phenyl ring and the trichloropyridinyl

ring is a likely site for photolytic cleavage.[1][2]

Carbamate Bond Hydrolysis: The carbamate group can undergo hydrolysis, potentially

leading to the formation of a phenol derivative and other degradation products.[3]

Dechlorination: The trichloropyridinyl ring may undergo reductive dechlorination under

photolytic conditions.

Hydroxylation: The aromatic rings are susceptible to hydroxylation by photochemically

generated reactive oxygen species.[1]

These proposed pathways are visualized in the following diagram:
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Putative photolytic degradation pathways of Triclopyricarb.

Quantitative Data from Structurally Related
Compounds
To provide a quantitative context for the potential photolytic fate of triclopyricarb, the following

tables summarize kinetic data (half-life and quantum yield) from studies on related strobilurin

fungicides and carbamate pesticides.

Table 1: Photodegradation Half-lives of Structurally Related Strobilurin Fungicides
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Compound Matrix
Light
Source

pH Half-life (t½) Reference

Kresoxim-

methyl
Aqueous

High-

pressure

mercury lamp

-
10.3 ± 0.7

hours
[1]

Pyraclostrobi

n
Aqueous UV light 5.0 2.42 hours [5]

Pyraclostrobi

n
Aqueous UV light 7.0 1.47 hours [5]

Pyraclostrobi

n
Aqueous UV light 9.0 1.32 hours [5]

Pyraclostrobi

n
Aqueous Sunlight 5.0 11.2 hours [5]

Pyraclostrobi

n
Aqueous Sunlight 7.0 3.29 hours [5]

Pyraclostrobi

n
Aqueous Sunlight 9.0 3.69 hours [5]

Azoxystrobin Aqueous
Xenon arc

lamp
7 ~14 days [1]

Trifloxystrobin Aqueous Not specified 4 13.0 hours [6]

Trifloxystrobin Aqueous Not specified 7 11.9 hours [6]

Trifloxystrobin Aqueous Not specified 9 4.3 hours [6]

Mandestrobin Aqueous
Artificial

sunlight
- 2.7–3.9 days [7]

Table 2: Photodegradation Quantum Yields of Structurally Related Pesticides
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Compound Matrix
Wavelength
(nm)

Quantum Yield
(Φ)

Reference

Kresoxim-methyl Aqueous - 6.95 × 10⁻³ [1]

Azoxystrobin Aqueous -
3.47 x 10⁻³ (at

pH 7)
[2]

Azoxystrobin n-heptane - 0.073 ± 0.008 [8]

Carbaryl Aqueous >280 - [9]

Chlorantraniliprol

e
Aqueous

Simulated

sunlight

0.0099 ±

0.00060
[10]

Organophosphor

us Pesticides
Aqueous 254 & 313 Varies [11]

Experimental Protocols for Photolysis Studies
The study of pesticide photolysis in aqueous systems is typically conducted following

standardized guidelines, such as the OECD Guideline 316 for Phototransformation of

Chemicals in Water.[12][13][14] A general experimental workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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